Cas no 62319-70-4 (arjunglucoside I)

arjunglucoside I structure
arjunglucoside I structure
Product Name:arjunglucoside I
CAS No:62319-70-4
MF:C36H58O11
MW:666.839132785797
CID:526299
PubChem ID:14658050
Update Time:2025-04-19

arjunglucoside I Chemical and Physical Properties

Names and Identifiers

    • Olean-12-en-28-oicacid, 2,3,19,23-tetrahydroxy-, b-D-glucopyranosyl ester, (2a,3b,4a,19a)-
    • 2α,3β,19α,23-tetrahydroxy-12-oleanen-28-oic acid 28-β-D-glucopyranosyl ester
    • 2α,3β,19α,23-Tetrahydroxyolean-12-en-28-oic acid β-D-glucopyranosyl ester
    • beta-D-glucopyranose, 1-O-[(2alpha,3beta,19alpha)-2,3,19,23-tetrahydroxy-28-oxoolean-12-en-28-yl]-
    • beta-D-glucopyranosyl (2alpha,3beta,4beta,19alpha)-2,3,19,23-tetrahydroxyolean-12-en-28-oate
    • arjunglucoside I
    • Arjunglucoside I, >=95% (LC/MS-ELSD)
    • FS-8179
    • 62319-70-4
    • AKOS040761373
    • CS-0143342
    • HY-N8343
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1S,4aR,6aR,6aS,6bR,8aR,9R,10R,11R,12aR,14bS)-1,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
    • SCHEMBL21571937
    • CHEMBL446040
    • NS00057484
    • ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1S,4aR,6aR,6aS,6bR,8aR,9R,10R,11R,12aR,14bS)-1,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
    • DA-61210
    • 3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl 1,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
    • 2alpha,3beta,19alpha,23-Tetrahydroxyolean-12-en-28-oic acid beta-D-glucopyranosyl ester
    • (2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL (1S,4AR,6AS,6BR,8AR,9R,10R,11R,12AR,12BR,14BS)-1,10,11-TRIHYDROXY-9-(HYDROXYMETHYL)-2,2,6A,6B,9,12A-HEXAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLATE
    • Inchi: 1S/C36H58O11/c1-31(2)11-13-36(30(45)47-29-26(42)25(41)24(40)20(16-37)46-29)14-12-34(5)18(23(36)28(31)44)7-8-22-32(3)15-19(39)27(43)33(4,17-38)21(32)9-10-35(22,34)6/h7,19-29,37-44H,8-17H2,1-6H3/t19-,20-,21-,22-,23-,24-,25+,26-,27+,28+,29+,32+,33+,34-,35-,36+/m1/s1
    • InChI Key: CMZFNIMQBCBHEX-APNSOIJXSA-N
    • SMILES: O[C@H]1[C@@H](C[C@@]2(C)[C@H]([C@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)CCC(C)(C)[C@H]([C@H]4C3=CC[C@@H]12)O)O

Computed Properties

  • Exact Mass: 666.39791266 g/mol
  • Monoisotopic Mass: 666.39791266 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 5
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 197
  • Molecular Weight: 666.8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.356
  • Boiling Point: 774.975°C at 760 mmHg
  • Flash Point: 234.726°C
  • Refractive Index: 1.616
  • PSA: 197.37000
  • LogP: 1.40610

arjunglucoside I Security Information

  • Storage Condition:?20°C

arjunglucoside I Pricemore >>

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